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Compound of Interest

Compound Name:
1-Amino-5-

benzoylaminoanthraquinone

Cat. No.: B086115 Get Quote

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.

This document provides essential guidance for the safe disposal of 1-Amino-5-
benzoylaminoanthraquinone (CAS 117-06-6), a chemical used in proteomics research.[1]

The following procedures are based on safety data for the parent compound, anthraquinone,

and its derivatives, and are intended for researchers, scientists, and drug development

professionals. Adherence to these guidelines is critical for laboratory safety and environmental

protection.

Immediate Safety and Handling Precautions
1-Amino-5-benzoylaminoanthraquinone, like other anthraquinone derivatives, should be

handled with care. Anthraquinone is classified as a potential skin sensitizer and carcinogen.[2]

[3] Therefore, stringent safety measures are necessary during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat, and safety glasses with side shields.[2] If there is a risk of

generating dust, respiratory protection is required.[2]

Ventilation: Handle 1-Amino-5-benzoylaminoanthraquinone in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation of dust or fumes.[2][4]
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2][4] In case of skin contact,

immediately wash the affected area with plenty of soap and water.[2]

Storage: Store the chemical in a tightly closed, properly labeled container in a dry, cool, and

well-ventilated place.[2][4]

Spill Management Protocol
In the event of a small spill, follow these steps to safely contain and clean the area:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate vicinity.

Dampen the Spill: To prevent airborne dust, carefully dampen the spilled solid material with a

60-70% ethanol solution.[2]

Collect the Material: Use an absorbent paper dampened with the same ethanol solution to

carefully collect the spilled material.[2]

Package for Disposal: Place the collected material and any contaminated cleaning supplies

into a suitable, sealed container labeled as hazardous waste.[2]

Decontaminate the Area: Wash the contaminated surface with a 60-70% ethanol solution,

followed by a thorough cleaning with soap and water.[2]

Ventilate: Allow the area to be completely ventilated before resuming work.[2]

Step-by-Step Disposal Procedure
Under no circumstances should 1-Amino-5-benzoylaminoanthraquinone be disposed of

down the drain or in regular trash.[2] It must be treated as hazardous waste.

Method 1: Licensed Hazardous Waste Disposal (Recommended)

Package and Label: Place the waste material in a clearly labeled, sealed, and appropriate

container. The label must include "Hazardous Waste" and the chemical name "1-Amino-5-
benzoylaminoanthraquinone".[2]
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Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department or a certified waste management contractor for collection and disposal.[2]

Follow Regulations: Adhere to all local, regional, and national regulations for hazardous

waste disposal.[2]

Method 2: Incineration (Alternative)

For facilities equipped to handle chemical incineration, this is a viable option.[2]

Preparation: The material can be dissolved or mixed with a combustible solvent.

Incineration: This mixture is then burned in a chemical incinerator equipped with an

afterburner and a scrubber to neutralize harmful combustion byproducts.[2]

Summary of Key Chemical Data
Property Value

Molecular Formula C₂₁H₁₄N₂O₃

Molecular Weight 342.35 g/mol

Appearance White crystalline solid

Melting Point 258-260 °C

Boiling Point 531.4 °C at 760 mmHg

Flash Point 275.2 °C

Density 1.425 g/cm³

Note: The data presented above is for 1-Amino-5-benzoylaminoanthraquinone and has

been compiled from various sources.[4]
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Caption: Disposal workflow for 1-Amino-5-benzoylaminoanthraquinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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